2,4,6-Tribromobenzene-1,3,5-triol
Overview
Description
2,4,6-Tribromobenzene-1,3,5-triol is a natural product found in Rhabdonia verticillata with data available.
Scientific Research Applications
Polymer Chemistry and Organic Synthesis
2,4,6-Tribromobenzene-1,3,5-triol and its derivatives find significant application in polymer chemistry and organic synthesis. For example, 1,3,5-triazido-2,4,6-tribromobenzene, a compound derived from 1,3,5-tribromo-2,4,6-trifluorobenzene, shows potential as a new photoactive cross-linking reagent for polymer chemistry. It's also valuable as a starting compound in organic synthesis and the photochemical preparation of new organic magnetic materials (Chapyshev & Chernyak, 2013).
Synthesis of Complex Organic Compounds
The synthesis of complex organic compounds, such as Rubin's Aldehyde, can be efficiently achieved starting from 1,3,5-tribromobenzene. This process involves creating intermediates like 1,3,5-tribromo-2,4,6-tris(dichloromethyl)benzene, which play a critical role in further chemical transformations (Holst, Schollmeyer, & Meier, 2011).
Flame Retardant Materials
Certain derivatives of this compound, like 2,4,6-tris-(2,4,6-tribromo-phenoxy)-1,3,5-triazine, are explored for their use in flame retardant materials. The thermal decomposition of these compounds has been studied to understand their effectiveness and degradation products in fire-resistant applications (Lörchner, Dittmann, Braun, Kroh, & Köppen, 2019).
Pharmaceutical Research
In pharmaceutical research, the derivatives of this compound are synthesized and explored for their potential medicinal properties. For instance, efforts have been made to create and characterize aromatic triols derived from fatty acids, which could have significant applications in drug development (Lligadas, Ronda, Galià, & Cádiz, 2007).
Energetic Materials and Explosives
Derivatives of this compound are used in the design of new energetic materials and explosives. Their structures and properties, such as detonation characteristics, are extensively studied to develop more efficient and safer energetic materials (Boddu, Viswanath, Ghosh, & Damavarapu, 2010).
Properties
IUPAC Name |
2,4,6-tribromobenzene-1,3,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br3O3/c7-1-4(10)2(8)6(12)3(9)5(1)11/h10-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVXWNUUQRAHIRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Br)O)Br)O)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10187199 |
Source
|
| Record name | 1,3,5-Benzenetriol, 2,4,6-tribromo- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10187199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
3354-82-3 |
Source
|
| Record name | Phloroglucinol, 2,4,6-tribromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003354823 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phloroglucinol, tribromo- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99830 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3,5-Benzenetriol, 2,4,6-tribromo- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10187199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-Bromobenzo[B]thiophene](/img/structure/B1329661.png)
